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Compound of Interest

Compound Name: ascrit2

Cat. No.: B3432016

Efforts to compile a comparative guide on the independent replication of studies involving
ascr#2, a pheromone used by the nematode Caenorhabditis elegans, have been unsuccessful
due to a lack of publicly available independent replication studies. While foundational research
on ascr#2 exists, data from separate, unaffiliated laboratories to corroborate and compare
findings are not readily accessible.

Ascaroside #2 (ascr#2), also known as Ascaroside C6, is a small molecule isolated from C.
elegans.[1][2] Primary research has established its significant roles in the nematode's life cycle,
primarily in promoting entry into the dauer larval stage, a state of arrested development, and in
acting as a potent male attractant, often in synergy with other ascarosides like ascr#3.[1][2][3]

[4]

The mechanism of action for ascr#2 involves G protein-coupled receptors (GPCRS), including
DAF-37, DAF-38, SRBC-64, and SRBC-66.[3] Its signaling is understood to be upstream of
major conserved pathways such as TGF-3 and insulin signaling, which regulate development,
metabolism, and lifespan.[5] Some studies have also indicated that ascr#2 can influence
lifespan and stress resistance in C. elegans.[3]

Within the initial studies, comparisons have been made between ascr#2 and other
ascarosides, such as ascr#3 and ascr#5, and an antagonist compound, nacg#1, has been
identified.[1][3][4][6][7] HoweVer, these comparisons are part of the primary body of research
and do not constitute independent replications.
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The core of the user's request was to develop a comparison guide based on data from
independent replication studies. The absence of such studies in the public domain makes it
impossible to create a guide that objectively compares the performance of ascr#2 with other
alternatives based on supporting experimental data from unaffiliated research groups.
Consequently, the requirements for data presentation in tables, detailed experimental protocols
from replication studies, and visualization of comparative workflows cannot be fulfilled as
requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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